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Executive Summary: Pseudouridimycin (PUM) is a potent, broad-spectrum nucleoside-analog

antibiotic discovered from a soil-dwelling bacterium, Streptomyces sp. ID38640.[1][2] It

selectively inhibits bacterial RNA polymerase (RNAP), a clinically validated target for

antibacterial drugs.[3][4] PUM operates via a distinct mechanism from existing RNAP inhibitors

like rifampin, binding to the nucleotide triphosphate (NTP) addition site and competing directly

with UTP.[5] This novel mechanism results in no cross-resistance with rifamycins and a

significantly lower rate of spontaneous resistance emergence.[5][6] This document provides a

comprehensive technical overview of PUM's discovery, its mechanism of action, quantitative

biological data, key experimental protocols, and its biosynthetic pathway.

Discovery and Isolation
The discovery of pseudouridimycin stemmed from a targeted screening program for novel

inhibitors of bacterial RNA polymerase.[3] Researchers screened a library of microbial

fermentation extracts, leading to the identification of a promising candidate from a soil sample

collected in Italy.[6]

Screening and Production
The producing organism was identified as Streptomyces sp. strain ID38640.[1][2] For

production, the strain was cultivated in a suitable production medium for several days.[7] The

fermentation broth was then harvested for extraction and purification.[7]
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Experimental Protocol: Isolation and Purification
A detailed protocol for isolating PUM from the fermentation broth is outlined below.

Broth Clarification: The fermentation broth containing PUM is cleared of microbial cells and

large debris through centrifugation and subsequent filtration.[7]

Cation-Exchange Chromatography: Due to its hydrophilic and positively charged nature,

PUM is effectively captured and enriched from the clarified supernatant using strong cation-

exchange chromatography.[7]

Analysis and Final Purification: The enriched fractions are analyzed using High-Performance

Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to

confirm the presence and purity of PUM.[7][8] Further purification is typically achieved

through subsequent chromatographic steps to yield the pure compound.
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Discovery & Isolation Workflow
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Mechanism of RNAP Inhibition
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Pseudouridimycin Biosynthetic Pathway

Dipeptide Moiety Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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